4-(1,3-Dioxoisoindolin-2-yl)benzenesulfonamide

• CAS RN: 4479-70-3
• Molecular Formula: C14H10N2O4S
• Molecular Weight: 302.31 g/mol
• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H10N2O4S/c15-21(19,20)10-7-5-9(6-8-10)16-13(17)11-3-1-2-4-12(11)14(16)18/h1-8H,(H2,15,19,20)
• InChI Key: OUGLLSMFRGBCIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)S(=O)(=O)N

Description

4-(1,3-Dioxoisoindolin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H10N2O4S and its molecular weight is 302.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.0 g (5.8 mmol) of p-aminophenylsulfonamide in 3.6 mL of pyridine was added 878 μL (6.1 mmol) of phthalic dichloride. After heating to 60° C. for 18 h, the solution was poured into 1N HCl, cooled to 0° C., the precipitate was collected by filtration, and dried under vacuum to give 1.58 g (90%) of the titled compound.